BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Preparation of AMG 837
Calcium Hydrate Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AMG 837 calcium hydrate

Cat. No.: B15606563

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the preparation of a stock solution of AMG
837 calcium hydrate, a potent partial agonist of the free fatty acid receptor 1 (FFA1/GPR40).
Proper preparation and storage of this stock solution are critical for ensuring the accuracy and
reproducibility of in vitro and in vivo experimental results. This document outlines the necessary
materials, a step-by-step procedure for solubilization, and recommendations for storage and
handling to maintain the integrity of the compound.

Introduction

AMG 837 is a small molecule agonist of GPR40, a G protein-coupled receptor that has
emerged as a promising therapeutic target for type 2 diabetes.[1][2][3] It potentiates glucose-
dependent insulin secretion, making it a valuable tool for research in metabolic diseases.[1][2]
[3] Accurate and consistent preparation of AMG 837 stock solutions is fundamental for
obtaining reliable experimental data. This protocol details the standardized procedure for
dissolving AMG 837 calcium hydrate and provides essential information on its
physicochemical properties and storage conditions.

Physicochemical Properties and Solubility
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It is crucial to note that AMG 837 can be supplied in different forms, such as a hemicalcium salt
or a calcium hydrate, which will have different molecular weights.[1] Always refer to the
Certificate of Analysis (CofA) provided by the supplier for the batch-specific molecular weight.

Table 1: Physicochemical Properties of AMG 837 Forms

Property AMG 837 Hemicalcium Salt AMG 837 Calcium Hydrate
Synonyms AMG 837 hemicalcium AMG-837 calcium salt hydrate
Molecular Formula C26H20F303-%2Ca Cs2H42CaFe07

Molecular Weight (Approx.) 457.47 g/mol 932.97 g/mol [1][4]
Appearance Solid powder White solid powder[4]

Purity >98% (HPLC) >98%][1][4]

Table 2: Solubility Data

Solvent Maximum Concentration Notes

Recommended solvent for
DMSO 100 mM )
stock solutions.

Do not use water to prepare
Water Insoluble[1][4] ] ]
the primary stock solution.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of AMG 837 calcium
hydrate. The concentration can be adjusted based on experimental needs.

Materials

e AMG 837 calcium hydrate (or hemicalcium salt)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow Diagram

Preparation

1. Weigh AMG 837

ransfer to tube

2. Add DMSO

Precise volume

3. Vortex to Dissolve

FEnsure full dissolution

Storage & Handling

4. Aliquot

Prevent freeze-thaw cycles
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Caption: Workflow for preparing AMG 837 calcium hydrate stock solution.

Step-by-Step Procedure

o Determine the required mass: Use the following formula to calculate the mass of AMG 837
calcium hydrate needed. Use the batch-specific molecular weight from the Certificate of
Analysis.

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

Example for a 1 mL of 10 mM stock solution using AMG 837 hemicalcium salt (MW = 457.47
g/mol ): Mass (mg) =10 mM x 1 mL x 457.47 g/mol = 4.57 mg

» Weigh the compound: Carefully weigh the calculated amount of AMG 837 calcium hydrate
powder using a calibrated analytical balance in a fume hood.

» Transfer the powder: Transfer the weighed powder to a sterile, amber microcentrifuge tube
or vial. The use of amber tubes is recommended to protect the compound from light.

» Add solvent: Add the calculated volume of anhydrous DMSO to the tube containing the AMG
837 powder.

e Dissolve the compound: Tightly cap the tube and vortex thoroughly until the powder is
completely dissolved. Visually inspect the solution to ensure there are no visible particles.
Gentle warming (e.qg., in a 37°C water bath for a few minutes) may assist in dissolution if
needed.

 Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, amber microcentrifuge tubes.

Storage and Stability

Proper storage is essential to maintain the stability and activity of the AMG 837 stock solution.

Table 3: Recommended Storage Conditions
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Storage Duration Temperature Conditions
Short-term 4°C For days to a few weeks[1][4]
Long-term -20°C For months to years[1][4]

Store the aliquots in the dark.[1][4] If stored correctly, the compound should be stable for over
two years.[1][4]

Quality Control

¢ Visual Inspection: Always visually inspect the stock solution for any signs of precipitation or
degradation before use. If any particulates are observed, the solution should be discarded.

o Purity Check: For long-term studies, it is advisable to periodically check the purity of the
stock solution using methods like HPLC.

¢ Functional Assay: The activity of the stock solution can be confirmed by performing a
functional assay, such as a calcium flux assay in GPR40-expressing cells.[5]

Safety Precautions

e AMG 837 calcium hydrate is for research use only and not for human or veterinary use.[1]
o Handle the compound and DMSO in a well-ventilated area, preferably a fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Signaling Pathway Diagram

AMG 837 acts as a partial agonist on the GPR40 receptor, which is primarily coupled to the
Gagq signaling pathway.
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Caption: Simplified GPR40 signaling pathway activated by AMG 837.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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